Cas no 929433-27-2 ((2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 929433-27-2
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• CID: 5427715
• Update Time: 2025-07-17

(2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-bromophenyl)methylidene]-7-(diethylaminomethyl)-6-hydroxy-1-benzofuran-3-one
• (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H20BrNO3/c1-3-22(4-2)12-16-17(23)10-9-15-19(24)18(25-20(15)16)11-13-5-7-14(21)8-6-13/h5-11,23H,3-4,12H2,1-2H3
• InChI Key： PDGWBFXFJYJKJI-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=C(Br)C=C1

Additional information on (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 929433-27-2)

The compound (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 929433-27-2, is a highly specialized organic molecule with a unique structural framework. This benzofuran derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Its intricate molecular architecture, featuring a 4-bromophenyl group and a diethylamino moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and fluorescent probes.

In the context of drug discovery, (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is often studied for its potential as a scaffold for kinase inhibitors or anti-inflammatory agents. The presence of the bromine atom enhances its reactivity, enabling further functionalization, while the hydroxy group contributes to its solubility and hydrogen-bonding capabilities. These properties align with current trends in precision medicine and targeted therapy, where researchers seek molecules with tunable pharmacophores.

From a material science perspective, this compound's conjugated system and electron-rich regions make it a candidate for organic electronics and photovoltaic applications. Its ability to absorb and emit light in specific wavelengths has sparked investigations into its use as a dye sensitizer or luminescent marker. These attributes resonate with the growing demand for sustainable materials and energy-efficient technologies, topics frequently searched in academic and industrial circles.

The synthesis of CAS 929433-27-2 typically involves multi-step organic reactions, including Knoevenagel condensation and Mannich-type alkylation. Researchers emphasize optimizing yield and purity, as impurities can significantly impact its performance in downstream applications. Recent publications highlight innovative green chemistry approaches to reduce waste and improve scalability, addressing the global push for environmentally friendly synthesis methods.

Analytical characterization of this compound relies heavily on NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the Z-configuration of the exocyclic double bond and the spatial arrangement of its functional groups—critical details for understanding its structure-activity relationships. Such data is invaluable for computational chemists developing QSAR models or molecular docking simulations.

In conclusion, (2Z)-2-(4-bromophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one represents a versatile compound bridging multiple scientific disciplines. Its study addresses contemporary challenges in healthcare innovation and advanced materials, making it a relevant topic for journals, patents, and collaborative research initiatives worldwide.